Cas no 2228595-56-8 (tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-methoxyphenyl}carbamate
• CAS No: 2228595-56-8
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5899457
• PubChem ID: 165621669
• Update Time: 2025-11-01

tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-methoxyphenyl}carbamate
• EN300-1892199
• 2228595-56-8
• tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-15-8-7-13(22-4)11-14(15)18(12-19)9-5-6-10-18/h7-8,11H,5-6,9-10,12,19H2,1-4H3,(H,20,21)
• InChI Key： HRULQCZOAFPNOF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1(CN)CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)cyclopentyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-methoxyphenyl}carbamate (CAS No. 2228595-56-8)

The compound tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-methoxyphenyl}carbamate (CAS No. 2228595-56-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl ring, methoxy group, and carbamate functionality, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for tert-butyl carbamate derivatives has surged, driven by their role in peptide synthesis and prodrug development. The presence of the aminomethyl group in this compound enhances its reactivity, enabling efficient coupling with other pharmacophores. This characteristic aligns with current trends in fragment-based drug design (FBDD), where modular building blocks are essential for optimizing drug candidates. Additionally, the methoxyphenyl moiety contributes to improved solubility and bioavailability, addressing a common challenge in modern drug formulation.

From a synthetic chemistry perspective, CAS No. 2228595-56-8 exemplifies the growing importance of stereoselective synthesis and chiral auxiliaries. The cyclopentyl ring introduces conformational rigidity, which is crucial for achieving target specificity in medicinal chemistry. This feature resonates with the pharmaceutical industry's focus on allosteric modulators and conformationally restricted analogs. Moreover, the compound's stability under physiological conditions makes it a promising candidate for in vivo studies, a topic frequently searched by researchers exploring preclinical development.

The agrochemical sector also benefits from derivatives of tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-methoxyphenyl}carbamate, particularly in designing plant growth regulators and pesticide synergists. Its structural motifs are compatible with green chemistry principles, aligning with global demands for sustainable agriculture. This connection to environmental compatibility is a key search trend among stakeholders seeking eco-friendly alternatives to conventional agrochemicals.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are critical for verifying the purity and stereochemistry of CAS No. 2228595-56-8, ensuring compliance with regulatory standards for pharmaceutical intermediates. The compound's spectral data is often referenced in discussions about structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug discovery platforms.

In conclusion, tert-butyl N-{2-[1-(aminomethyl)cyclopentyl]-4-methoxyphenyl}carbamate represents a multifaceted tool for researchers navigating the intersections of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its relevance to contemporary scientific inquiries—such as GPCR targeting, prodrug optimization, and green agrochemicals—ensures its continued prominence in peer-reviewed literature and industrial applications.